Cas no 344299-50-9 (DL-Histidine-d)

DL-Histidine-d is a deuterated form of DL-histidine, where one or more hydrogen atoms are replaced by deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and stability in metabolic studies. DL-Histidine-d is particularly valuable in pharmaceutical and biochemical research, where it serves as a tracer to investigate amino acid metabolism, protein dynamics, and enzyme mechanisms. Its deuterated structure minimizes interference in spectroscopic analyses, ensuring accurate data interpretation. The racemic mixture (DL-form) allows for broader applicability in non-stereospecific studies. This compound is synthesized under controlled conditions to ensure high isotopic purity and consistency for research applications.

DL-Histidine-d structure

Product Name:DL-Histidine-d

CAS No:344299-50-9

MF:C₆H₉N₃O₂

MW:158.173045873642

CID:304720

PubChem ID:90472119

Update Time:2025-05-26

DL-Histidine-d Chemical and Physical Properties

Names and Identifiers

- Histidine-a,b,b-d3 (9CI)
- DL-HISTIDINE-ALPHA,BETA,BETA-D3
- DL-Histidine-d
- 2-amino-2,3,3-trideuterio-3-(1H-imidazol-5-yl)propanoic acid
- 344299-50-9
- DL-Histidine-?,?,?-d3
- HY-W010209S2
- CS-0438508
- DL-Histidine-d3
- MS-22885
- F90983
- Inchi： 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/i1D2,5D
- InChI Key： HNDVDQJCIGZPNO-WSWICNJZSA-N
- SMILES： OC(C([2H])(C([2H])([2H])C1=CN=CN1)N)=O

Computed Properties

Exact Mass: 158.088306776g/mol
Monoisotopic Mass: 158.088306776g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.2
Topological Polar Surface Area: 92Å²

DL-Histidine-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H591304-5mg	DL-Histidine-a,b,b-d3	344299-50-9		5mg	$ 419.00	2023-09-07
TRC	H591304-10mg	DL-Histidine-a,b,b-d3	344299-50-9		10mg	$ 696.00	2023-09-07
MedChemExpress	HY-W010209S2-1mg	DL-Histidine-d	344299-50-9	≥99.0%	1mg	￥1500	2025-04-16
MedChemExpress	HY-W010209S2-5mg	DL-Histidine-d	344299-50-9	≥99.0%	5mg	￥4500	2025-04-16
MedChemExpress	HY-W010209S2-10mg	DL-Histidine-d	344299-50-9	≥98.0%	10mg	￥13800	2023-04-10
Key Organics Ltd	MS-22885-1mg	DL-Histidine-d3	344299-50-9	>97%	1mg	£489.37	2025-02-09
1PlusChem	1P00C60W-1mg	DL-HISTIDINE-ALPHA,BETA,BETA-D3	344299-50-9	≥99% deuterated forms (d1-d3)	1mg	$139.00	2024-05-05
1PlusChem	1P00C60W-5mg	DL-HISTIDINE-ALPHA,BETA,BETA-D3	344299-50-9	≥99% deuterated forms (d1-d3)	5mg	$499.00	2024-05-05
1PlusChem	1P00C60W-10mg	DL-HISTIDINE-ALPHA,BETA,BETA-D3	344299-50-9	≥99% deuterated forms (d1-d3)	10mg	$799.00	2024-05-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	TMIH-0196-1mg	DL-Histidine-d3	344299-50-9	>98%	1mg	¥1220.00	2025-04-15